Cas no 1070-89-9 (1M Sodium Bis(Trimethylsilyl)amide Solution in THF)

• Product Name: 1M Sodium Bis(Trimethylsilyl)amide Solution in THF
• CAS No: 1070-89-9
• MF: C₆H₁₈NNaSi₂
• MW: 183.374594211578
• MDL: MFCD00009835
• CID: 40629
• PubChem ID: 24854078
• Update Time: 2025-06-07

1M Sodium Bis(Trimethylsilyl)amide Solution in THF Chemical and Physical Properties

Names and Identifiers

• N-sodiohexamethyldisilazane
• Sodium bis(trimethylsilyl)amide
• Sodium bis(trimethylsilyl)amide solution,
• Sodium bis(trimethylsilyl)amide, 1.0 M solution in THF, SpcSeal
• SODIUM BIS(TRIMETHYLSILYL)AMIDE, 2M in tetrahydrofuran
• SODIUM BIS(TRIMETHYLSILYL)AMIDE, 2M SOLN. IN THF
• SODIUM HEXAMETHYL DISILAZANE
• 1.0 M solution in THF,MKSeal
• 2.0 M solution in THF,MKSeal
• HexaMethyldisilazane SodiuM Salt
• Hexamethyldisilazane Sodium Salt (contains 2-Methyl-2-butene)
• NaHMDS (contains 2-Methyl-2-butene)
• Sodium Bis(trimethylsilyl)amide (contains 2-Methyl-2-butene)
• Sodium Hexamethyldisilazide (contains 2-Methyl-2-butene)
• sodium,bis(trimethylsilyl)azanide
• NaHMDS solution
• N-Sodiumhexamethyldisilazane
• NAHMDS
• HMDS Na
• HMN NA SALT
• N-SODIUMHEXAMETHYLDISILA
• SODIUM HEXAMETHYLDISILAZIDE
• Sodiobis(trimethylsilyl)amine
• Hexamethyldisilazane Sodium Salt (contains 2-Methyl-2-butene) (38% in Tetrahydrofuran, ca. 1.9mol/L)
• NaHMDS (contains 2-Methyl-2-butene) (38% in Tetrahydrofuran, ca. 1.9mol/L)
• Sodium Hexamethyldisilazide (contains 2-Methyl-2-butene) (38% in Tetrahydrofuran, ca. 1.9mol/L)
• Sodium bis(trimethyl
• SODIUM HEXAMETHYLDISILAZANE
• sodium bis-trimethylsilylamide
• sodium 1,1,1,3,3,3-hexamethyldisilazan-2-id
• Sodium bis(trimethylsilyl)amide, 95%
• Sodium bis(trimethylsilyl)amide, 1M in tetrahydrofuran
• sodium bis trimethylsilylamide
• NaN(TMS)2
• EC 213-983-8
• sodium hexamethyl-disilazide
• Sodium bis(trimethylsily)amide
• NS00079519
• MFCD00009835
• sodium bis-(trimethylsilyl)-amide
• Sodium bis (trimethylsilyl) amide 1M in THF
• sodium bis(trimethysilyl)amide
• Q2742490
• sodium bis(trimethyl-silyl)-amide
• sodiumhexamethyldisilazid
• sodium bis(trimethylsilyl) amide
• DTXSID5061451
• S14981
• sodium hexamethyl disilazide
• Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, sodium salt
• sodium;bis(trimethylsilyl)azanide
• C6H18NNaSi2
• sodium bis-trimethylsilyl amide
• Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, sodium salt (1:1)
• WRIKHQLVHPKCJU-UHFFFAOYSA-N
• Sodium bis(trimethylsilyl)amide (40% in THF)
• sodium hexamethyidisilazide
• EINECS 213-983-8
• Sodium bis trimethylsilyl amide
• sodium bis(trimethyl-silyl)amide
• AC-745
• sodium bis-trimethysilylamide
• FT-0633281
• sodium bis-(trimethylsilyl)amid
• Sodium bis(trimethylsilyl)amide, 2M in THF
• sodium-bis(trimethylsilyl)amide
• sodium bis-(trimethylsilyl) amide
• J-001700
• n-sodium hexamethyldisilazane
• sodium bis-(trimethylsilyl)amide
• Sodium bis(trimethylsilyl)amide 2M in THF
• sodium 1,1,1,3,3,3-hexamethyldisilazan-2-ide
• Sodium bis(trimethylsilyl)amide (95%)
• sodium-bis-(trimethylsilyl)-amide
• sodium hexamethyldisilazid
• sodium bistrimethylsilyl amide
• sodium bis(trimethylsilyl)-amide
• sodium hexamethyldisilazanide
• 1070-89-9
• AKOS015901396
• sodium-bis(trimethylsilyl)-amide
• sodiumhexamethyldisilazide
• sodium bis (trimethylsilyl)amide
• sodium bis (trimethylsilyl) amide
• H0894
• sodium bis trimethysilylamide
• SCHEMBL9316
• sodium bistrimethylsilylamide
• Sodium bis-(trimethyl-silyl)amide
• s14980
• 1M Sodium Bis(Trimethylsilyl)amide Solution in THF

• MDL： MFCD00009835
• Inchi： 1S/C6H18NSi2.Na/c1-8(2,3)7-9(4,5)6;/h1-6H3;/q-1;+1
• InChI Key： WRIKHQLVHPKCJU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)[N-][Si](C)(C)C.[Na+]
• BRN： 3629917

Computed Properties

• Exact Mass: 183.08800
• Monoisotopic Mass: 183.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Yellowish to light gray crystalline powder.
• Density: 0.904 g/mL at 25 °C
• Melting Point: 171-175 °C (lit.)
• Boiling Point: 67°C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Solubility: Soluble in hexane, toluene, ether,terahydrofuran, benzene and toluene.
• Water Partition Coefficient: React
• PSA: 3.24000
• LogP: 2.42250
• Sensitiveness: Moisture Sensitive
• Color/Form: 40% in THF
• Solubility: It reacts with water and is easily soluble in aromatic hydrocarbons and ethers

1M Sodium Bis(Trimethylsilyl)amide Solution in THF Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S45-S62-S36/37/39-S33-S16-S43-S8
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：4.3
• Safety Term：4.3
• Packing Group：III
• Risk Phrases：R14/15; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on 1M Sodium Bis(Trimethylsilyl)amide Solution in THF

1M Sodium Bis(Trimethylsilyl)amide Solution in THF (CAS No. 1070-89-9)

Sodium Bis(Trimethylsilyl)amide (NaHMDS) is a versatile and widely used reagent in organic synthesis, particularly in the preparation of organometallic compounds and in catalytic reactions. The compound, with the CAS number 1070-89-9, is a strong base that is highly reactive and soluble in non-polar solvents like tetrahydrofuran (THF). This solution, commonly referred to as 1M Sodium Bis(Trimethylsilyl)amide Solution in THF, is a staple in many research laboratories due to its efficiency and reliability in various chemical processes.

The chemical structure of Sodium Bis(Trimethylsilyl)amide consists of a sodium cation and a bis(trimethylsilyl)amide anion. The anion, (Me₃Si)₂N^-, is derived from the reaction of hexamethyldisilazane with sodium metal. The unique properties of this reagent make it an excellent choice for deprotonating weakly acidic protons, such as those found in alcohols, thiols, and amines. This deprotonation step is crucial in many synthetic pathways, including the formation of Grignard reagents and the activation of substrates for nucleophilic substitution reactions.

In recent years, the use of Sodium Bis(Trimethylsilyl)amide Solution in THF has been extensively studied in the context of catalytic reactions. One notable application is its role in the catalytic hydrogenation of unsaturated compounds. Research published in the Journal of Organic Chemistry highlights the effectiveness of NaHMDS as a base for activating palladium catalysts, leading to improved yields and selectivity in hydrogenation reactions. This has significant implications for the pharmaceutical industry, where precise control over reaction conditions is essential for the synthesis of complex molecules.

Another area where Sodium Bis(Trimethylsilyl)amide Solution in THF has shown promise is in the synthesis of chiral compounds. Chirality is a critical aspect of many pharmaceuticals, and enantioselective synthesis methods are highly valued. A study published in Angewandte Chemie demonstrated that NaHMDS can be used to generate chiral intermediates through asymmetric induction processes. This method has been particularly useful in the synthesis of natural products and drug candidates, where enantiomeric purity is crucial for biological activity.

The stability and handling properties of Sodium Bis(Trimethylsilyl)amide Solution in THF are also important considerations for its practical use. THF is a common solvent that provides excellent solubility for NaHMDS while maintaining its reactivity. However, THF can be sensitive to air and moisture, which can lead to degradation over time. To ensure optimal performance, it is recommended to store this solution under inert conditions and to use it promptly after opening. Additionally, proper safety protocols should be followed when handling this reagent due to its high reactivity.

In summary, Sodium Bis(Trimethylsilyl)amide Solution in THF (CAS No. 1070-89-9) is a powerful and versatile reagent with a wide range of applications in organic synthesis and catalysis. Its ability to deprotonate weakly acidic protons and its role in catalytic reactions make it an indispensable tool for chemists working on complex synthetic pathways. Recent research has further expanded its utility, particularly in the areas of catalytic hydrogenation and enantioselective synthesis. As such, this solution continues to be a valuable resource for both academic research and industrial applications.